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Introduction
Ribosomal protein S6 kinases (S6Ks) are a family of serine/threonine kinases that play a

crucial role in the regulation of cell growth, proliferation, and metabolism. As downstream

effectors of the mTOR signaling pathway, S6Ks are implicated in various diseases, including

cancer and diabetes, making them attractive targets for drug discovery. The assessment of

S6K activity is fundamental to understanding its physiological roles and for the development of

novel therapeutics. Synthetic peptide substrates offer a specific, sensitive, and convenient tool

for monitoring S6K activity in vitro. This document provides detailed protocols for utilizing "S6
Kinase Substrate Peptide 32" and other related peptide substrates in S6 Kinase assays.

S6 Kinase Substrate Peptide 32 is a specific substrate for Ribosomal S6 Kinases (RSKs) and

can be used to measure their activity. The amino acid sequence for this peptide is: H-Lys-Glu-

Ala-Lys-Glu-Lys-Arg-Gln-Glu-Gln-Ile-Ala-Lys-Arg-Arg-Arg-Leu-Ser-Ser-Leu-Arg-Ala-Ser-Thr-

Ser-Lys-Ser-Gly-Gly-Ser-Gln-Lys-OH

Another commonly used peptide substrate for S6K1 is AKRRRLSSLRA, which is modeled after

the primary phosphorylation sites in the S6 ribosomal protein.[1]

S6 Kinase Signaling Pathway

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1150341?utm_src=pdf-interest
https://www.benchchem.com/product/b1150341?utm_src=pdf-body
https://www.benchchem.com/product/b1150341?utm_src=pdf-body
https://www.benchchem.com/product/b1150341?utm_src=pdf-body
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-AT-Site/de_DE/-/EUR/ShowDocument-File?ProductSKU=MM_NF-17-136&DocumentId=null&DocumentType=COA&Language=EN&Country=US&ProductBatchNo=20577&Origin=PDP
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150341?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


S6 Kinase is a key component of the PI3K/Akt/mTOR signaling pathway. Upon activation by

growth factors or nutrients, mTORC1 phosphorylates S6K1 at threonine 389. This

phosphorylation event, along with phosphorylation at threonine 229 in the activation loop by

PDK1, leads to the full activation of S6K1.[2] Activated S6K1 then phosphorylates a number of

downstream targets, including the ribosomal protein S6 (rpS6), leading to an increase in

protein synthesis and cell size.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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